Cas no 31053-32-4 (4-methoxy-1(2H)-Isoquinolinone)

• Product Name: 4-methoxy-1(2H)-Isoquinolinone
• CAS No: 31053-32-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1110672
• PubChem ID: 21821105
• Update Time: 2025-04-20

4-methoxy-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1(2H)-Isoquinolinone
• SCHEMBL12054562
• 1(2H)-Isoquinolinone, 4-methoxy-
• 31053-32-4
• NCGC00385853-01!4-methoxy-2H-isoquinolin-1-one
• DB-185000
• SCHEMBL1536514
• 4-methoxyisoquinolin-1(2 h )-one
• CS-0530861
• 4-Methoxyisoquinolin-1(2H)-one
• CHEBI:207517
• 4-methoxy-2h-isoquinolin-1-one

• Inchi： 1S/C10H9NO2/c1-13-9-6-11-10(12)8-5-3-2-4-7(8)9/h2-6H,1H3,(H,11,12)
• InChI Key： ITVVDKFBWYVGPV-UHFFFAOYSA-N
• SMILES： COC1C2C(=CC=CC=2)C(=O)NC=1

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.847
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives